Cas no 1314950-87-2 (1-(3-(Methylthio)phenyl)butan-1-ol)

• Product Name: 1-(3-(Methylthio)phenyl)butan-1-ol
• CAS No: 1314950-87-2
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD11617522
• CID: 5158844
• Update Time: 2026-03-04

1-(3-(Methylthio)phenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Methylthio)phenyl)butan-1-ol
• 1-[3-(Methylthio)phenyl]-1-butanol
• SB84750
• 1-[3-(METHYLSULFANYL)PHENYL]BUTAN-1-OL
• 1-(3-methylsulfanylphenyl)butan-1-ol

• MDL： MFCD11617522
• Inchi： 1S/C11H16OS/c1-3-5-11(12)9-6-4-7-10(8-9)13-2/h4,6-8,11-12H,3,5H2,1-2H3
• InChI Key： JTKTWVUOTXUYRF-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(3-(Methylthio)phenyl)butan-1-ol

Recent Advances in the Study of 1-(3-(Methylthio)phenyl)butan-1-ol (CAS: 1314950-87-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-(Methylthio)phenyl)butan-1-ol (CAS: 1314950-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-(3-(Methylthio)phenyl)butan-1-ol, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. These advancements have significantly improved the scalability and cost-effectiveness of its production, making it more accessible for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-(3-(Methylthio)phenyl)butan-1-ol exhibits promising anti-inflammatory and antioxidant properties. Mechanistic investigations suggest that these effects are mediated through the modulation of key signaling pathways, including the NF-κB and Nrf2 pathways. These findings position the compound as a potential candidate for the development of therapies targeting inflammatory and oxidative stress-related diseases, such as rheumatoid arthritis and neurodegenerative disorders.

Furthermore, recent research has explored the potential of 1-(3-(Methylthio)phenyl)butan-1-ol as a building block for the design of novel drug candidates. Its unique chemical structure allows for the introduction of various functional groups, enabling the creation of derivatives with enhanced pharmacological profiles. Several studies have reported the successful synthesis and evaluation of such derivatives, with some showing improved potency and selectivity compared to the parent compound.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-(Methylthio)phenyl)butan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research efforts are focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential.

In conclusion, 1-(3-(Methylthio)phenyl)butan-1-ol (CAS: 1314950-87-2) represents a valuable chemical entity with significant potential in drug discovery and development. The latest research underscores its versatility as a synthetic intermediate and its promising biological activities. Continued investigation into its mechanisms of action and therapeutic applications is expected to yield further insights and opportunities for innovation in the field of chemical biology and pharmaceutical sciences.